Cas no 1378676-83-5 (4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1378676-83-5
• MF: C₅H₄Cl₂N₂O₂
• MW: 195.003458976746
• CID: 4595010
• PubChem ID: 84076034
• Update Time: 2025-05-20

4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4,5-dichloro-1-methyl-

• Inchi： 1S/C5H4Cl2N2O2/c1-9-4(7)2(6)3(8-9)5(10)11/h1H3,(H,10,11)
• InChI Key： GPSNDVKYKNMGGU-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(Cl)C(C(O)=O)=N1

Additional information on 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid

4,5-Dichloro-1-methyl-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

4,5-Dichloro-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1378676-83-5) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrazole ring system substituted with chlorine atoms at positions 4 and 5, a methyl group at position 1, and a carboxylic acid group at position 3. These substituents contribute to the compound's distinct chemical reactivity and biological activity.

The synthesis of 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. One common approach involves the reaction of an appropriate pyrazole derivative with chlorinating agents under controlled conditions. The carboxylic acid group is typically introduced via oxidation or hydrolysis reactions, depending on the starting material. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of these synthetic routes.

One of the most promising applications of 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid lies in its potential as a precursor for bioactive compounds. The pyrazole ring system is well-known for its ability to interact with various biological targets, such as enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable lead compound in drug discovery efforts. Additionally, its chlorine substituents enhance its lipophilicity, which can improve bioavailability when incorporated into drug molecules.

In the field of agrochemistry, 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid has been investigated as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism or fungal growth has been demonstrated in preliminary assays. Researchers are currently exploring ways to modify the compound's structure to enhance its selectivity and reduce environmental impact, aligning with the growing demand for sustainable agricultural solutions.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The carboxylic acid group can act as a coordinating ligand, enabling the formation of stable metal complexes with tailored properties. Recent studies have highlighted its ability to form MOFs with high surface area and porosity, which could be useful in gas storage or catalysis applications.

The environmental fate and toxicity of 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid are critical considerations for its practical applications. Preliminary studies indicate that the compound undergoes biodegradation under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1378676-83-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important molecule in contemporary chemistry.